Cas no 156538-90-8 (1-(quinolin-2-yl)propan-2-ol)

• Product Name: 1-(quinolin-2-yl)propan-2-ol
• CAS No: 156538-90-8
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• MDL: MFCD18289984
• CID: 1331063
• PubChem ID: 19432910
• Update Time: 2024-03-01

1-(quinolin-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Quinolineethanol, a-methyl-
• 1-(quinolin-2-yl)propan-2-ol
• 2-Quinolineethanol, α-methyl-

• MDL： MFCD18289984
• Inchi： 1S/C12H13NO/c1-9(14)8-11-7-6-10-4-2-3-5-12(10)13-11/h2-7,9,14H,8H2,1H3
• InChI Key： DKGXPEAAAIRCLU-UHFFFAOYSA-N
• SMILES： C(C1=CC=C2C(=N1)C=CC=C2)C(O)C

Computed Properties

• Exact Mass: 187.099714038g/mol
• Monoisotopic Mass: 187.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 33.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives